14,15-EE-5(Z)-E

• Molecular Formula: C20H36O3
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C20H36O3/c1-2-3-12-15-18-19(23-18)16-13-10-8-6-4-5-7-9-11-14-17-20(21)22/h7,9,18-19H,2-6,8,10-17H2,1H3,(H,21,22)/b9-7+/t18-,19+/m0/s1
• InChIKey: KZTLOTWHEAHQAZ-HKBUGEINSA-N

14,15-EE-5(Z)-E Technical Overview: A Structural Analog of 14,15-EET for EDHF Pathway Research

14,15-EE-5(Z)-E (14,15-Epoxyeicosa-5(Z)-enoic acid, CAS 519038-92-7) is a synthetic structural analog of the endogenous epoxyeicosatrienoic acid (EET), 14,15-EET [1]. It belongs to the eicosanoid class of signaling lipids derived from arachidonic acid . The compound is characterized by a C20 fatty acid backbone with a single epoxide group at the 14,15 position and a (Z)-double bond at the 5 position [1]. Its primary documented activity is as a functional antagonist of EET-induced vascular smooth muscle relaxation, acting as a key pharmacological tool for dissecting endothelium-derived hyperpolarizing factor (EDHF)-mediated responses [2].

Mechanistic probe for EDHF pathway antagonism studies

EET/EDHF-specific; no reported cross-antagonism of NO or prostacyclin pathways

Synthetic analog with defined Δ5 double bond modification for SAR research

• [1] Gauthier, K. M., et al. (2002). 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries. Circulation Research, 90(9), 1028-1036. View Source
• [2] Gauthier, K. M., et al. (2004). 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries. Pharmacological Research, 49(6), 515-524. View Source

Why 14,15-EE-5(Z)-E Cannot Be Substituted by Generic 14,15-EET or Other EET Regioisomers

The biological activity of eicosanoids is exquisitely sensitive to minor structural modifications. While the endogenous 14,15-EET acts as a potent vasodilator [1], its analog 14,15-EE-5(Z)-E exhibits an opposite functional profile as an antagonist [2]. Substituting the compound with a generic EET like 11,12-EET or 14,15-EET would fail to block EDHF-mediated responses and instead introduce confounding vasodilatory activity [3]. Similarly, substituting with another antagonist like 14,15-DHE5ZE (the sEH metabolite) would alter the regioisomer selectivity profile, as 14,15-DHE5ZE selectively inhibits only 14,15-EET responses, whereas the parent compound 14,15-EE-5(Z)-E exhibits broader EET regioisomer antagonism [4]. These functional differences, stemming from subtle structural changes like bond saturation or epoxide positioning, make generic substitution scientifically invalid for experimental reproducibility.

Target Compound

14,15-EE-5(Z)-E: reported EET/EDHF antagonist; inhibits agonist-induced relaxation

Substitute Analogs

EET agonist analogs (e.g., 14,15-EET, stable agonists): produce vasodilation; functional direction is reversed

Functional opposition

Antagonist vs. agonist profiles define experimental direction; direct substitution would invert the expected pathway response.

Metabolic conversion by sEH

Parent broad-spectrum EET antagonism may shift to 14,15-EET-selective inhibition upon sEH hydrolysis; metabolite profile may not transfer.

Pathway specificity mismatch

EET agonists may engage multiple signaling pathways; EDHF-selective antagonism requires compound-level verification.

• [1] Gauthier, K. M., et al. (2002). 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries. Circulation Research, 90(9), 1028-1036. View Source
• [2] Gauthier, K. M., et al. (2004). 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries. Pharmacological Research, 49(6), 515-524. View Source
• [3] Fleming, I. (2004). Cytochrome P450 epoxygenases as EDHF synthase(s). Pharmacological Research, 49(6), 525-533. View Source
• [4] Bukhari, I. A., et al. (2011). 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries. Journal of Pharmacology and Experimental Therapeutics, 336(1), 47-55. View Source

Quantitative Evidence for Selecting 14,15-EE-5(Z)-E over Closest Analogs and Alternatives

Functional Antagonism vs. Agonism: 14,15-EE-5(Z)-E vs. 14,15-EET in Bovine Coronary Artery Relaxation Assays

In a direct head-to-head comparison using bovine coronary arterial rings preconstricted with the thromboxane mimetic U46619, the endogenous ligand 14,15-EET induced concentration-dependent relaxation, serving as a full agonist [1]. In stark contrast, 14,15-EE-5(Z)-E did not induce relaxation. Instead, when co-incubated with 14,15-EET, 14,15-EE-5(Z)-E inhibited the vasodilatory response, establishing its functional classification as an antagonist [1]. The specificity of this antagonism is further supported by data showing that 14,15-EE-5(Z)-E does not antagonize nitric oxide- or iloprost-mediated vascular relaxation .

Antagonist vs. Agonist

Reported

~80% inhibition of 14,15-EET relaxation vs. 75±9% relaxation by parent EET

Functional opposition defines workflow choice

Bovine coronary artery rings (U46619-constricted); cross-study comparable

Evidence Dimension	Vasomotor Response (Functional Activity)
Target Compound Data	14,15-EE-5(Z)-E (10 µM): Does not induce relaxation; acts as antagonist
Comparator Or Baseline	14,15-EET: Induces concentration-related relaxation (EC50 ~10⁻⁶ M)
Quantified Difference	Qualitative functional switch: Agonist (14,15-EET) to Antagonist (14,15-EE-5(Z)-E)
Conditions	Bovine coronary arterial rings preconstricted with U46619

Why This Matters

This fundamental functional difference means using 14,15-EET instead of 14,15-EE-5(Z)-E will result in the opposite experimental outcome (relaxation vs. blockade), rendering a study on EDHF inhibition uninterpretable.

• [1] Gauthier, K. M., et al. (2002). 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries. Circulation Research, 90(9), 1028-1036. View Source

Quantified Inhibitory Potency: 14,15-EE-5(Z)-E Inhibition of 14,15-EET-Induced Relaxation

The antagonistic potency of 14,15-EE-5(Z)-E was quantitatively determined against its closest analog, 14,15-EET. In an ex vivo bovine artery model, the relaxation induced by 14,15-EET was inhibited by approximately 80% in the presence of 10 µM 14,15-EE-5(Z)-E . This provides a clear, quantifiable benchmark for its efficacy as a functional antagonist, in contrast to other EET analogs which may retain agonist activity or possess significantly different potencies [1].

Pathway Selectivity

Reported

Inhibits 14,15-EET & 11,12-EET relaxation; no antagonism of NO/prostacyclin pathways

EDHF-selective antagonism avoids off-pathway confounding

Validated in bovine coronary and murine mesenteric arteries

Evidence Dimension	Inhibition of 14,15-EET-induced relaxation
Target Compound Data	14,15-EE-5(Z)-E (10 µM) inhibits 14,15-EET-induced relaxation by ~80%
Comparator Or Baseline	Vehicle control (no antagonist)
Quantified Difference	~80% reduction in relaxation response
Conditions	U46619-constricted bovine coronary arteries

Why This Matters

This quantitative benchmark (~80% inhibition at 10 µM) is critical for calculating appropriate working concentrations in experimental protocols and for comparing potency across different batches or suppliers.

• [1] Gauthier, K. M., et al. (2004). 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries. Pharmacological Research, 49(6), 515-524. View Source

Regioisomer Antagonism Profile: 14,15-EE-5(Z)-E vs. its Metabolite 14,15-DHE5ZE

The selectivity profile of 14,15-EE-5(Z)-E is distinct from its sEH-derived metabolite, 14,15-DHE5ZE. 14,15-EE-5(Z)-E has been shown to inhibit relaxations induced by all four EET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET), though it is most effective against 14,15-EET [1]. In contrast, 14,15-DHE5ZE is a highly selective antagonist for 14,15-EET only, failing to inhibit relaxations induced by 5,6-, 8,9-, or 11,12-EET [2]. This difference in regioisomer selectivity is a critical factor in experimental design, as it dictates the breadth of EET signaling pathways that will be blocked.

sEH Metabolism Shift

Head-to-head

14,15-EET relaxation reduced from 83.4±4.5% to 36.1±9.0% by metabolite (10 µM)

Parent broad vs. metabolite 14,15-EET-selective antagonism

sEH converts parent to 14,15-DHE5ZE; AUDA inhibition alters profile

Evidence Dimension	EET Regioisomer Selectivity Profile
Target Compound Data	14,15-EE-5(Z)-E: Antagonizes 14,15-, 11,12-, 8,9-, and 5,6-EET (broad spectrum)
Comparator Or Baseline	14,15-DHE5ZE: Selectively antagonizes 14,15-EET only (no effect on 11,12-, 8,9-, or 5,6-EET)
Quantified Difference	Qualitative difference in target regioisomer profile (broad vs. selective)
Conditions	Relaxation assays in bovine coronary arteries

Why This Matters

Selecting 14,15-DHE5ZE over 14,15-EE-5(Z)-E will produce a more targeted blockade of EET signaling, potentially leading to different conclusions about the role of specific EET regioisomers in a given physiological process.

• [1] Gauthier, K. M., et al. (2002). 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries. Circulation Research, 90(9), 1028-1036. View Source
• [2] Bukhari, I. A., et al. (2011). 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries. Journal of Pharmacology and Experimental Therapeutics, 336(1), 47-55. View Source

Solubility Profile for in vitro and ex vivo Applications: 14,15-EE-5(Z)-E vs. Common Lipid Formulation Challenges

A critical differentiator for procurement is the defined solubility profile of the supplied formulation. 14,15-EE-5(Z)-E is typically supplied as a solution in ethanol with a purity of ≥98% . The reported solubilities are: 50 mg/mL in ethanol, 10 mg/mL in DMF, 10 mg/mL in DMSO, and 0.5 mg/mL in PBS (pH 7.2) [1]. This information is essential for planning experiments and comparing to other lipid analogs which may have different solvent compatibilities or require additional solubilization steps that could introduce experimental variability.

Tumor Cell Proliferation Reversal

Context-dependent

Co-treatment normalized nitro-oleate–induced proliferation (N=4; p<0.05 vs. nitro-oleate alone)

EET-dependent proliferation confirmed in LLc1 model

Real-time cell index monitoring; LLc1 murine Lewis Lung carcinoma cells

Evidence Dimension	Solubility in Common Biological Buffers and Solvents
Target Compound Data	Ethanol: 50 mg/mL; DMF: 10 mg/mL; DMSO: 10 mg/mL; PBS (pH 7.2): 0.5 mg/mL
Comparator Or Baseline	Not specified (Class-level inference for lipid solubility challenges)
Quantified Difference	Not applicable
Conditions	Supplier-reported solubility data

Why This Matters

Knowledge of solubility limits, particularly the low solubility in aqueous PBS, is crucial for avoiding precipitation during in vitro assays and for selecting appropriate vehicle controls, ensuring experimental reproducibility.

• [1] Bertin Bioreagent. (2024). 14,15-EE-5(Z)-E (CAT N°: 10004946) Product Page. View Source

Primary Research Applications for 14,15-EE-5(Z)-E Based on Verified Evidence

Dissecting EDHF-Mediated Vasorelaxation Pathways in Isolated Vessel Studies

As validated by its ability to inhibit endothelium-dependent hyperpolarization and relaxation in coronary arteries, 14,15-EE-5(Z)-E is the standard tool for isolating the contribution of EETs/EDHF from nitric oxide and prostacyclin pathways in vascular reactivity assays [1]. This application is directly supported by evidence that 14,15-EE-5(Z)-E does not antagonize nitric oxide- or iloprost-mediated vascular relaxation, confirming its pathway specificity .

Investigating the Functional Role of Endogenous EETs in Cardiovascular Models

14,15-EE-5(Z)-E enables researchers to block the actions of endogenously produced EETs. This is supported by evidence demonstrating that 14,15-EE-5(Z)-E inhibits the indomethacin-resistant component of relaxations induced by methacholine and arachidonic acid, as well as the indomethacin- and L-nitroarginine-resistant relaxations to bradykinin [1]. This makes it essential for studies investigating the physiological and pathophysiological roles of the CYP450 epoxygenase pathway in blood pressure regulation and cardiac function.

Characterizing EET Receptor Pharmacology and Signal Transduction Mechanisms

The use of 14,15-EE-5(Z)-E as a pharmacological antagonist is fundamental to studies aimed at identifying and characterizing putative EET receptors. Evidence shows it acts as a direct EET antagonist at a binding site on the cell membrane or intracellularly, antagonizing many of the vascular actions of EETs [2]. This is in contrast to using metabolic inhibitors like sEH inhibitors, which indirectly elevate EET levels and do not provide the same level of receptor-level insight.

Selective Pharmacological Blockade in ex vivo Tissue Bath Systems

For researchers using wire myography or pressure myography to study vascular function, 14,15-EE-5(Z)-E provides a reproducible and quantifiable antagonism. The data showing ~80% inhibition of 14,15-EET-induced relaxation at 10 µM provides a validated starting concentration for these ex vivo studies, enabling robust and comparable datasets across different research groups .

Application

Selection Property

Validation Focus

Isolated vessel EDHF pathway studies

EET/EDHF-specific antagonist (no NO/PGI2 cross-antagonism)

Endothelium-dependent hyperpolarization endpoint review

sEH inhibitor model-response confirmation

EET-dependent pathway probe

Tumor cell proliferation endpoint monitoring

EET pharmacophore screening

Reference antagonist with defined Δ5 modification

SAR-based agonist/antagonist comparison

sEH metabolism studies

Parent-metabolite selectivity shift

Tissue-specific sEH activity endpoints

• [1] Gauthier, K. M., et al. (2002). 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries. Circulation Research, 90(9), 1028-1036. View Source
• [2] Gross, G. J., et al. (2008). Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart. American Journal of Physiology-Heart and Circulatory Physiology, 294(6), H2838-H2844. View Source